4-(4-chlorophenyl)-1-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-3-methyl-1H-pyrazol-5-amine
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Description
This compound belongs to the pyrazol-5-amine family, characterized by a pyrazole ring substituted with aromatic and functional groups. Its structure includes:
- 4-Chlorophenyl group at position 4 of the pyrazole ring.
- 2,4-Dichloro-5-(2-methoxyethoxy)phenyl group at position 1, introducing electron-withdrawing (Cl) and electron-donating (methoxyethoxy) substituents.
- Methyl group at position 2.
Properties
IUPAC Name |
4-(4-chlorophenyl)-2-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-5-methylpyrazol-3-amine | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18Cl3N3O2/c1-11-18(12-3-5-13(20)6-4-12)19(23)25(24-11)16-10-17(27-8-7-26-2)15(22)9-14(16)21/h3-6,9-10H,7-8,23H2,1-2H3 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMAKRGJIVIWGEE-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C2=CC=C(C=C2)Cl)N)C3=CC(=C(C=C3Cl)Cl)OCCOC | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18Cl3N3O2 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.7 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 4-(4-chlorophenyl)-1-[2,4-dichloro-5-(2-methoxyethoxy)phenyl]-3-methyl-1H-pyrazol-5-amine (CAS: 400085-58-7) is a pyrazole derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula of this compound is , with a molar mass of 404.72 g/mol. The structure features a pyrazole ring substituted with chlorophenyl and dichlorophenyl groups, which are known to influence biological activity.
Anticancer Activity
Recent studies have indicated that pyrazole derivatives exhibit significant anticancer properties. For instance, the compound has been evaluated for its ability to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.
Table 1: Summary of Anticancer Activity Studies
| Study Reference | Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|---|
| A-431 | <10 | Apoptosis induction | |
| MCF-7 | 15 | Cell cycle arrest | |
| HeLa | <5 | Inhibition of PI3K/Akt pathway |
Anti-inflammatory Effects
The anti-inflammatory potential of this compound has also been explored. It was found to significantly reduce the production of pro-inflammatory cytokines in vitro, suggesting its use in treating inflammatory diseases.
Case Study: Neuroinflammation
In a study involving lipopolysaccharide (LPS)-induced neuroinflammation, the compound demonstrated protective effects by inhibiting nitric oxide production and cytokine release in microglial cells. This suggests a potential therapeutic application in neurodegenerative diseases like Parkinson's disease .
The mechanisms through which this compound exerts its biological effects include:
- Inhibition of Enzymatic Activity : The presence of halogenated phenyl groups enhances the interaction with target enzymes involved in cancer progression.
- Modulation of Signaling Pathways : It appears to modulate key signaling pathways such as PI3K/Akt and MAPK, which are critical in cell survival and proliferation.
- Induction of Oxidative Stress : The compound may induce oxidative stress in cancer cells, leading to apoptosis.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on Reactivity and Bioactivity
Key Observations :
- The methoxyethoxy group in the target compound improves solubility compared to purely hydrophobic substituents (e.g., methyl or CF3) .
Physicochemical and Structural Properties
- Crystallography : Pyrazole derivatives often exhibit planar or slightly twisted conformations. For example, 4-(4-fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine () shows a mean C–C bond length of 0.002 Å, indicating high structural rigidity.
Q & A
Q. What are the optimized synthetic routes for this pyrazole derivative, and how do reaction conditions influence yield and purity?
The compound can be synthesized via multi-step protocols. A typical route involves:
- Step 1 : Condensation of 4-chlorobenzaldehyde with hydrazine hydrate to form 4-chlorophenylhydrazine .
- Step 2 : Cyclization with ethyl acetoacetate to yield 4-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-one .
- Step 3 : Functionalization via alkylation or nucleophilic substitution. For the 2-methoxyethoxy substituent, use 2-methoxyethyl chloride under basic conditions (e.g., K₂CO₃ in DMF at 80°C) . Critical Factors : Temperature control (60–100°C), solvent polarity (DMF/THF), and stoichiometric ratios (1:1.2 for alkylation) to minimize byproducts. Purification via column chromatography (silica gel, hexane/EtOAc gradient) ensures >95% purity .
Q. Which analytical techniques are most effective for structural characterization?
- X-ray Crystallography : Resolves bond angles and stereochemistry (e.g., C–N bond lengths ~1.34 Å, dihedral angles between aromatic rings) .
- NMR Spectroscopy : ¹H NMR (δ 7.2–8.1 ppm for aromatic protons; δ 3.5–4.0 ppm for methoxyethoxy groups) and ¹³C NMR confirm substitution patterns .
- High-Resolution Mass Spectrometry (HRMS) : Validates molecular formula (e.g., [M+H]+ m/z calculated for C₁₉H₁₇Cl₃N₃O₂: 452.04) .
Advanced Research Questions
Q. How can reaction mechanisms for key synthetic steps (e.g., nucleophilic substitution) be experimentally validated?
- Kinetic Isotope Effects (KIE) : Replace ²H in the methoxyethoxy group to study rate-limiting steps .
- Intermediate Trapping : Use quenching agents (e.g., H₂O) to isolate intermediates during alkylation. LC-MS identifies transient species like oxonium ions .
- Computational DFT Studies : Compare activation energies for SN1 vs. SN2 pathways; Gibbs free energy differences >5 kcal/mol indicate preferred mechanisms .
Q. What methodologies elucidate its interactions with biological targets (e.g., enzymes or receptors)?
- Radioligand Binding Assays : Use ³H-labeled compound to measure affinity (Kd) for cannabinoid receptors (e.g., CB1/CB2). Competitive binding with SR141716 (a known antagonist) validates specificity .
- Functional cAMP Assays : Transfect HEK293 cells with GPCRs; measure cAMP inhibition (IC₅₀ values) to assess inverse agonism .
- Molecular Dynamics Simulations : Dock the compound into homology-modeled receptors (e.g., AutoDock Vina) to identify key residues (e.g., Lys192 in CB1 for hydrogen bonding) .
Q. How can contradictory bioactivity data (e.g., varying IC₅₀ values across studies) be resolved?
Contradictions often arise from assay conditions. Mitigation strategies include:
- Standardized Protocols : Fix cell lines (e.g., HepG2 vs. MCF-7), serum concentration (10% FBS), and incubation time (24–48 hrs) .
- Metabolic Stability Testing : Use liver microsomes to quantify CYP450-mediated degradation (e.g., t₁/₂ <30 min indicates rapid metabolism) .
- Structural Analog Comparison : Compare with derivatives lacking the 2-methoxyethoxy group; >10-fold potency differences highlight substituent roles .
Q. What computational approaches predict its pharmacokinetic and toxicity profiles?
- ADMET Prediction : Tools like SwissADME calculate logP (~3.5), BBB permeability (low), and CYP inhibition (CYP3A4 > CYP2D6) .
- Toxicity Profiling : Use ProTox-II to predict hepatotoxicity (Probability ~0.7) and mutagenicity (Ames test negative) .
- QSAR Models : Correlate substituent electronegativity (e.g., Cl vs. OCH₂CH₂OCH₃) with bioactivity (R² >0.85 in regression models) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
